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Compound of Interest

Compound Name: 2,5-Dichloropyridine-3,4-diamine

Cat. No.: B1321981

In-Depth Technical Safety Guide: 2,5-
Dichloropyridine-3,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Dichloropyridine-3,4-diamine (CAS
No. 405230-94-6) is not readily available in public domains. This guide has been compiled
based on the safety data of structurally similar compounds, including other dichlorinated and
aminated pyridines. It is imperative to treat 2,5-Dichloropyridine-3,4-diamine with a high
degree of caution and to conduct a thorough, compound-specific risk assessment before
handling. This document should be used as a supplementary resource to internal safety
protocols.

Hazard Identification and Classification

Based on an analysis of analogous chemical structures, 2,5-Dichloropyridine-3,4-diamine is
anticipated to be a hazardous substance. The primary hazards are associated with irritation to
the skin, eyes, and respiratory system, and it may be harmful if swallowed.

The following table summarizes the GHS hazard classifications found for structurally similar
dichlorinated aminopyridines. It is prudent to assume that 2,5-Dichloropyridine-3,4-diamine
exhibits a similar hazard profile.
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Applicable to
Hazard Class Hazard Category Hazard Statement
Analogs
2,3-Diamino-6-
chloropyridine[1], 4-
Amino-3,5-
o H302: Harmful if dichloropyridine[2],
Acute Toxicity, Oral Category 4
swallowed 2,5-
Dichloropyridine[3],
2,6-Dichloropyridine-
3,4-diamine[4]
2,3-Diamino-6-
chloropyridine[1], 4-
Amino-3,5-
) ) dichloropyridine[2],
Skin H315: Causes skin ) o
] o Category 2 o 2,5-Dichloropyridine[3]
Corrosion/Irritation irritation
[5], 2,6-
Dichloropyridine-3,4-
diamine[4], 4-Amino-
2,5-dichloropyridine[6]
2,3-Diamino-6-
chloropyridine[1], 4-
Amino-3,5-
Serious Eye H319: Causes serious ) o
o Category 2 / 2A o dichloropyridine[2],
Damage/Eye Irritation eye irritation ) o
2,5-Dichloropyridine[3]
[5], 4-Amino-2,5-
dichloropyridine[6]
Serious Eye H318: Causes serious  2,6-Dichloropyridine-
o Category 1 o
Damage/Eye Irritation eye damage 3,4-diamine[4]
H334: May cause
) allergy or asthma o
Respiratory 2,3-Diamino-6-
o Category 1 symptoms or o
Sensitization ) S chloropyridine[1]
breathing difficulties if
inhaled
© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.sigmaaldrich.com/SG/en/sds/aldrich/777641
https://www.fishersci.com/store/msds?partNumber=AC367220050&productDescription=4-AMINO-3%2C5-DICHLOROPYRI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloropyridine-3_4-diamine
https://www.sigmaaldrich.com/SG/en/sds/aldrich/777641
https://www.fishersci.com/store/msds?partNumber=AC367220050&productDescription=4-AMINO-3%2C5-DICHLOROPYRI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/msds/16110-09-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloropyridine-3_4-diamine
https://store.apolloscientific.co.uk/storage/msds/OR302617_msds.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/777641
https://www.fishersci.com/store/msds?partNumber=AC367220050&productDescription=4-AMINO-3%2C5-DICHLOROPYRI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/msds/16110-09-1.html
https://store.apolloscientific.co.uk/storage/msds/OR302617_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloropyridine-3_4-diamine
https://www.sigmaaldrich.com/SG/en/sds/aldrich/777641
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

H317: May cause an 2,3-Diamino-6-

Skin Sensitization Category 1 ) i ) o
allergic skin reaction chloropyridine[1]
2,3-Diamino-6-
chloropyridine[1], 4-
Amino-3,5-
Specific Target Organ dichloropyridine[2],
P o ) J g H335: May cause i by _[ _]
Toxicity (Single Category 3 ) o 2,5-Dichloropyridine[3]
respiratory irritation
Exposure) [5], 2,6-

Dichloropyridine-3,4-
diamine[4], 4-Amino-

2,5-dichloropyridine[6]

Signal Word: Warning (Potentially Danger for eye damage, based on analogs)

Physical and Chemical Properties

While specific data for 2,5-Dichloropyridine-3,4-diamine is limited, the table below presents
information for a closely related isomer, 2,6-Dichloropyridine-3,4-diamine, to provide an
estimate of its physical state.

Property Value for 2,6-Dichloropyridine-3,4-diamine
Molecular Formula CsHsCI2Ns

Molecular Weight 178.02 g/mol [4]

Appearance Likely a solid

Experimental Protocols

Specific experimental safety and toxicology protocols for 2,5-Dichloropyridine-3,4-diamine
have not been identified in the reviewed literature. Due to the anticipated hazards, any
experimental work should be preceded by a rigorous risk assessment. Standard toxicological
assays that could be considered include:

e Acute Oral, Dermal, and Inhalation Toxicity Studies: To determine LD50 and LC50 values.
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» Skin and Eye Irritation/Corrosion Studies: (e.g., using in vitro models like EpiDerm™ or
EpiOcular™).

e Ames Test: To assess mutagenic potential.

All such studies must be conducted in a certified laboratory following established guidelines
(e.g., OECD, EPA).

Safe Handling and Personal Protective Equipment
(PPE)

A stringent operational workflow is critical for safely managing 2,5-Dichloropyridine-3,4-
diamine. The following diagram outlines the recommended procedure from receipt to disposal.
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Preparation & Engineering Controls

Conduct Risk Assessment

'

Work in a certified
Chemical Fume Hood

,

Ensure Eyewash Station &
Safety Shower are accessible

Handling Qperations

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Weigh and handle solid
to minimize dust generation

i

Keep container tightly closed
when not in use

Povst-HandIing & Disposal

Decontaminate all equipment
and work surfaces

/N

Segregate and label waste
for halogenated compounds

i

Dispose of waste through
approved channels

Wash hands thoroughly

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of 2,5-Dichloropyridine-3,4-diamine.
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Personal Protective Equipment (PPE)

Based on the hazards identified for analogous compounds, the following PPE is mandatory.

Protection Type

Recommended Equipment

Rationale

Eye/Face Protection

Tightly fitting chemical safety

goggles or a full-face shield.

Protects against dust particles
and potential splashes,
preventing serious eye
irritation.[2][5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile or Butyl rubber), a

lab coat, and full-length pants.

Prevents skin contact, which is

expected to cause irritation.[2]

[5]

Respiratory Protection

A NIOSH-approved particulate

respirator (e.g., N95) or higher.

Necessary when handling the
powder outside of a fume hood
or if dust generation is likely, to
prevent respiratory tract

irritation.[1]

First-Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes. Seek medical

attention if irritation occurs or persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.[1][2]

Accidental Release Measures

In case of a spill, a structured response is necessary to mitigate exposure and environmental

contamination.
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Evacuate immediate area
and restrict access

:

Don appropriate PPE
(including respiratory protection)

:

Cover solid spill with an inert
absorbent material (e.g., sand,
vermiculite) to prevent dust

:

Carefully sweep or scoop up
material into a labeled,
sealable container for disposal

:

Decontaminate spill area
with a suitable solvent, collecting
rinsate as hazardous waste

:

Ventilate the area

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of 2,5-Dichloropyridine-3,4-diamine.
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Toxicological Information and Signaling Pathways

There is no specific toxicological data or information on signaling pathways for 2,5-
Dichloropyridine-3,4-diamine in the public domain. The irritant effects of its analogs on skin,
eyes, and mucous membranes are likely due to direct cellular damage upon contact. The
mechanisms of potential systemic toxicity or sensitization are unknown. Professionals in drug
development should consider commissioning toxicological studies to understand the
compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile and to identify
any potential off-target effects or toxicity mechanisms before advancing it as a drug candidate.

Disposal Considerations

All waste containing 2,5-Dichloropyridine-3,4-diamine, including unused material and
contaminated lab supplies (e.g., gloves, weighing paper), must be collected in designated,
sealed, and clearly labeled waste containers. As a chlorinated compound, it should be
disposed of as halogenated organic waste. Disposal must be handled by a licensed hazardous
waste disposal company in accordance with all local, state, and federal regulations.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1321981#2-5-dichloropyridine-3-4-diamine-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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